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Compound of Interest

Compound Name: Oxycarboxin

Cat. No.: B166467

An meticulous guide to the application of Oxycarboxin for greenhouse research, designed for
researchers and scientists. This document provides detailed protocols, data summaries, and
visual workflows to ensure precise and effective experimental design.

Application Notes

Oxycarboxin is a systemic fungicide belonging to the oxathiin class of chemicals.[1][2][3] It is
primarily used to control rust diseases on ornamental plants in enclosed commercial structures
such as greenhouses.[4][5][6] The compound is known by trade names like Plantvax, and is
typically supplied as a wettable powder (e.g., Plantvax 75W).[2][4][7][8][9] Its systemic nature
means it is absorbed by the plant and translocated through its tissues to provide curative action
against fungal infections.[1][4][10]

Mechanism of Action: Oxycarboxin functions as a Succinate Dehydrogenase Inhibitor (SDHI).
[7][10] It specifically targets and binds to the quinone reduction site of the succinate
dehydrogenase (SDH) enzyme complex, also known as Complex Il, within the mitochondrial
electron transport chain of fungi.[7] This action blocks the oxidation of succinate to fumarate, a
critical step in the tricarboxylic acid (TCA) cycle and cellular respiration.[1][7][11] The inhibition
of this key enzyme disrupts the fungus's ability to produce energy (ATP), ultimately leading to
cell death.[4]

Fig 1. Mechanism of action of Oxycarboxin as an SDHI fungicide.

Detailed Experimental Protocol
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This protocol outlines a typical experimental workflow for evaluating the efficacy of
oxycarboxin against a target rust fungus on ornamental plants in a greenhouse setting.

1. Materials and Equipment

e Oxycarboxin formulation (e.g., Plantvax 75W wettable powder)

o Test plants (e.g., geraniums, carnations, frangipani) susceptible to a specific rust fungus
o Pathogen inoculum (spores of the target rust fungus)

o Pressurized sprayer with a fine nozzle (handheld is suitable)[4][6]

o Personal Protective Equipment (PPE): chemical-resistant gloves, long-sleeved shirt, long
pants, shoes, and socks[12]

e Analytical balance and weigh boats

o Graduated cylinders and beakers

e Deionized water

e pH meter

o Spreader-sticker (optional, to improve fungicide performance)[8]
o Controlled environment greenhouse or growth chambers

2. Preparation of Oxycarboxin Solution

» Determine Concentration: Based on preliminary studies or literature, determine the desired
concentrations for testing. For example, a study on frangipani rust used concentrations of 1.2
g/L and 1.7 g/L.[9]

o Calculate Amount: For each concentration, calculate the required mass of the oxycarboxin
wettable powder. For a 75% WP formulation (like Plantvax 75W), the calculation is: Mass (Q)
= (Target Concentration [g/L] * Final Volume [L]) / 0.75
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Mixing: a. Weigh the calculated amount of oxycarboxin powder. b. Create a slurry by mixing
the powder with a small amount of water in a beaker. c. Fill a larger container with half the
final volume of water. d. While stirring, add the slurry to the container. e. Add the remaining
water to reach the final volume and continue to agitate the solution to ensure it is well-
suspended. f. If using, add a spreader-sticker according to the manufacturer's instructions. g.
Check the pH of the solution; oxycarboxin is most stable in neutral to slightly acidic
conditions (hydrolysis DT50 is 44 days at pH 6).[4][5] h. Prepare a control solution containing
only water (and the spreader-sticker, if used).

. Plant Preparation and Inoculation

Acclimatization: Acclimatize healthy, uniform-sized plants to the greenhouse conditions for at
least one week prior to the experiment.

Randomization: Randomly assign plants to different treatment groups (e.g., Control,
Oxycarboxin 1.2 g/L, Oxycarboxin 1.7 g/L). Ensure a sufficient number of replicates for
statistical validity.

Inoculation: Inoculate the plants with the rust pathogen. This is typically done by spraying a
spore suspension onto the leaf surfaces until runoff.

Incubation: Place the inoculated plants in a high-humidity environment (e.g., by covering with
plastic bags or using a misting system) for 24-48 hours to facilitate spore germination and
infection.

. Application Procedure

Timing: Apply the fungicide treatments at a designated time post-inoculation, depending on
the experimental goal (e.g., preventative or curative). For preventative trials, application
occurs before inoculation. For curative trials, it occurs after symptoms appear.

Application: a. Wear appropriate PPE. b. Thoroughly agitate the prepared fungicide solution
immediately before use. c. Spray the foliage of the assigned plant group until the point of
drip, ensuring complete coverage of all leaf surfaces.[8] d. Use a separate, clean sprayer for
the control group to prevent cross-contamination. e. Turn off air circulation fans during
application to prevent drift.[13]
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. Post-Application and Data Collection

Environmental Conditions: Maintain optimal greenhouse conditions for plant growth and
disease development. Avoid stressing plants with high temperatures or drought, as this can
increase the risk of phytotoxicity.[8][14]

Phytotoxicity Assessment: For 7-10 days post-application, monitor plants for any signs of
phytotoxicity, such as leaf spotting, yellowing (chlorosis), necrosis, or stunting.[14] It is
recommended to test on a small batch of plants before treating an entire crop.[8][14]

Efficacy Assessment: At regular intervals (e.g., 7, 14, and 21 days post-treatment), assess
disease severity. This can be done using a disease rating scale (e.g., 0-5, where 0 = no
disease and 5 = severe infection) or by calculating the percentage of leaf area infected.[9]

Data Analysis: Analyze the collected data using appropriate statistical methods (e.qg.,
ANOVA, Duncan's multiple range test) to determine the significance of differences between
treatment groups.
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Fig 2. Experimental workflow for greenhouse fungicide efficacy trial.

Quantitative Data Summary

The following tables provide key quantitative data for oxycarboxin to aid in experimental

design and interpretation.

Table 1: Physicochemical Properties of Oxycarboxin
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Property Value Source(s)

6-Methyl-4,4-dioxo-N-phenyl-
IUPAC Name 3,4-dihydro-2H-1,4\6- [7]
oxathiine-5-carboxamide

Molecular Formula C12H13NO4S [51[7]
Molar Mass 267.30 g-mol—1 [51[7]
Melting Point 120-130 °C [71[10][15]
Water Solubility 1000 - 1400 mg/L (at 20-25 °C)  [10][15]
Form Off-white crystalline solid [4][15]
LogP (octanol-water) 0.77 [4]

Vapor Pressure 4.2 x 1078 mm Hg (at 25 °C) [15]
Stability :’ngol);is DT50: 44 days (pH e

Table 2: Example Efficacy Data of Oxycarboxin (75W) Against Frangipani Rust (Coleosporium
plumeriae)

This data is adapted from a field trial on frangipani, demonstrating the fungicide's effectiveness.

[°]
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Application Application Mean Rust Mean Leaf
Treatment . .

Rate ( glliter) Schedule Rating* Drop (%)
Oxycarboxin 1.7 Biweekly 0.2 0.0
Oxycarboxin 1.2 Biweekly 0.5 0.0
Mancozeb 1.8 Weekly 3.5 59.8
Ferbam 1.8 Weekly 3.5 60.3
Sulfur 8.3 Weekly 4.0 88.2
Untreated

N/A N/A 5.0 94.5
Control

*Rust Rating Scale: 0 = no pustules, to 5 = 99% leaf surface covered with pustules and
subsequent leaf drop.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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